Cas no 220017-49-2 (1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside)

1,2,3,6-Tetra-O-pivaloyl-α-D-galactofuranoside is a protected galactofuranosyl derivative widely used in carbohydrate chemistry and glycobiology research. The pivaloyl (trimethylacetyl) groups provide steric hindrance, enhancing stability against enzymatic and chemical degradation while facilitating selective deprotection strategies. This compound serves as a key intermediate in the synthesis of complex oligosaccharides, glycoconjugates, and glycomimetics, particularly those involving galactofuranose residues found in microbial pathogens. Its high purity and well-defined stereochemistry make it valuable for mechanistic studies and the development of glycosylation protocols. The robust protecting groups ensure compatibility with diverse reaction conditions, enabling precise control in multi-step synthetic routes.

1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside structure

220017-49-2 structure

Product Name:1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside

CAS No:220017-49-2

MF:C₂₆H₄₄O₁₀

MW:516.621569633484

CID:1059271

PubChem ID:69116476

Update Time:2025-05-28

1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside Chemical and Physical Properties

Names and Identifiers

- 1,2,3,6-Tetra-O-pivaloyl-α-D-galactofuranoside
- [(2R)-2-hydroxy-2-[(2S,3S,4R)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl]ethyl] 2,2-dimethylpropanoate
- 1,2,3,6-TETRA-O-PIVALOYL-A-D-GALACTOFURANOSIDE
- 1,2,3,6-Tetra-O-pivaloyl-
- A-D-galactofuranoside
- [(2R)-2-hydroxy-2-[(2S,3S,4R)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl]ethyl]2,2-dimethylpropanoate
- alpha-D-Galactofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate)
- UNII-3W6JGY33Z7
- ((2R)-2-Hydroxy-2-((2S,3S,4R)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl)ethyl)2,2-dimethylpropanoate
- 220017-49-2
- [(2R)-2-hydroxy-2-[(2S,3S,4R,5R)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl]ethyl] 2,2-dimethylpropanoate
- 3W6JGY33Z7
- (2R,3R,4S,5S)-5-((R)-1-Hydroxy-2-(pivaloyloxy)ethyl)tetrahydrofuran-2,3,4-triyl tris(2,2-dimethylpropanoate)
- SCHEMBL4618517
- 1,2,3,6-TETRA-O-PIVALOYL-ALPHA-D-GALACTOFURANOSIDE
- 1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside
- Inchi： 1S/C26H44O10/c1-23(2,3)19(28)32-13-14(27)15-16(34-20(29)24(4,5)6)17(35-21(30)25(7,8)9)18(33-15)36-22(31)26(10,11)12/h14-18,27H,13H2,1-12H3/t14-,15+,16+,17-,18-/m1/s1
- InChI Key： QKVPHRSJRTWUAC-DISONHOPSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]1[C@@H](COC(C(C)(C)C)=O)O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

Exact Mass: 516.29300
Monoisotopic Mass: 516.29344760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 36
Rotatable Bond Count: 14
Complexity: 820
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 102-106°C
Boiling Point: 563.4±50.0 °C at 760 mmHg
Flash Point: 171.9±23.6 °C
Solubility: Chloroform, Ethyl Acetate,
PSA: 134.66000
LogP: 3.16660
Vapor Pressure: 0.0±3.5 mmHg at 25°C

1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T306350-250mg	1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside	220017-49-2	250mg	$ 98.00	2023-09-06
TRC	T306350-500mg	1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside	220017-49-2	500mg	$ 115.00	2023-09-06
TRC	T306350-1g	1,2,3,6-Tetra-O-pivaloyl-a-D-galactofuranoside	220017-49-2	1g	$ 161.00	2023-09-06